Cas no 1198-33-0 (9-Methylxanthine)

9-Methylxanthine is a purine alkaloid derivative structurally related to xanthine, featuring a methyl group at the N9 position. It serves as a key intermediate in the synthesis of caffeine and other methylxanthines. This compound exhibits inhibitory effects on phosphodiesterase enzymes, contributing to its potential applications in biochemical and pharmacological research. Its well-defined structure and purity make it suitable for studies exploring adenosine receptor modulation and cyclic nucleotide signaling pathways. 9-Methylxanthine is also utilized as a reference standard in analytical chemistry for quality control and method validation. Its stability and solubility in common organic solvents enhance its utility in laboratory settings.
9-Methylxanthine structure
9-Methylxanthine structure
Product Name:9-Methylxanthine
CAS No:1198-33-0
MF:C6H6N4O2
MW:166.13744020462
MDL:MFCD00042774
CID:203210
PubChem ID:57652206
Update Time:2025-10-29

9-Methylxanthine Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,3,9-dihydro-9-methyl-
    • 9-methyl-3H-purine-2,6-dione
    • 9-Methylxanthine
    • 2,6-Dihydroxy-9-methylpurine
    • 3,9-dihydro-9-methyl-1H-purine-2,6-dione
    • 9-methyl-1H-purine-2,6(3H,9H)-dione
    • 9-methyl-3,9-dihydro-1h-purine-2,6-dione
    • 9-Methyl-3,9-dihydro-purin-2,6-dion
    • 9-methyl-3,9-dihydro-purine-2,6-dione
    • SCHEMBL10998
    • PDSP1_001041
    • 13HCS9N24R
    • PDSP2_001025
    • F30169
    • MFCD00042774
    • 1198-33-0
    • Q27251520
    • UNII-13HCS9N24R
    • 9-Methylxanthine; LC-tDDA; CE10
    • W-200930
    • A898994
    • NS00007284
    • FT-0693003
    • CHEMBL114328
    • CHEBI:137296
    • NSC-4917
    • CS-0335040
    • EINECS 214-831-3
    • AKOS017343769
    • NSC 4917
    • 9-methyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
    • XANTHINE, 9-METHYL-
    • NSC4917
    • 9-Methylxanthine, >=98.0%
    • DTXSID40152592
    • purine-2,6(1H,3H)-dione, 9-methyl-
    • DHNIKYWYTSMDDA-UHFFFAOYSA-N
    • 1H-Purine-2,6-dione, 3,9-dihydro-9-methyl-
    • 9-methyl xanthine
    • DB-229747
    • MDL: MFCD00042774
    • Inchi: 1S/C6H6N4O2/c1-10-2-7-3-4(10)8-6(12)9-5(3)11/h2H,1H3,(H2,8,9,11,12)
    • InChI Key: DHNIKYWYTSMDDA-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(NC(N1)=O)N(C)C=N2

Computed Properties

  • Exact Mass: 166.04900
  • Monoisotopic Mass: 166.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: -0.8
  • Topological Polar Surface Area: 76A^2

Experimental Properties

  • Density: 1.8±0.1 g/cm3
  • Melting Point: ≥300 °C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.827
  • Solubility: 0.1 M NaOH: soluble
  • PSA: 83.54000
  • LogP: -1.05010

9-Methylxanthine Security Information

9-Methylxanthine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9-Methylxanthine Pricemore >>

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9-Methylxanthine Related Literature

Additional information on 9-Methylxanthine

Comprehensive Overview of 9-Methylxanthine (CAS No. 1198-33-0): Properties, Applications, and Research Insights

9-Methylxanthine (CAS No. 1198-33-0), a methylated derivative of xanthine, has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the purine alkaloid family, sharing structural similarities with caffeine and theobromine, yet exhibiting distinct biological activities. Researchers and industry professionals frequently search for terms like "9-Methylxanthine benefits", "9-Methylxanthine mechanism of action", and "CAS 1198-33-0 supplier", reflecting its growing relevance in nutraceutical and drug development sectors.

The molecular formula of 9-Methylxanthine is C6H6N4O2, with a molar mass of 166.14 g/mol. Its crystalline form and solubility profile make it suitable for various experimental protocols. Unlike its more famous cousin caffeine, 9-Methylxanthine demonstrates milder stimulant effects while maintaining interesting pharmacological properties. Current studies explore its potential as a phosphodiesterase inhibitor, with implications for cardiovascular and neurological research—topics frequently queried in academic search engines.

In the context of trending health discussions, 9-Methylxanthine has emerged in conversations about natural cognitive enhancers and metabolic modulators. While not as potent as synthetic nootropics, its presence in certain traditional remedies has sparked interest among proponents of plant-based bioactives. Laboratory analyses confirm its interaction with adenosine receptors, though with different binding affinities compared to caffeine—a distinction often investigated in queries like "9-Methylxanthine vs caffeine receptor binding".

The compound's stability under various pH conditions makes it valuable for formulation scientists. Recent patent literature reveals innovative applications in controlled-release delivery systems, particularly where sustained xanthine activity is desired without the peak-trough effects of stronger stimulants. This addresses a common consumer concern about "jitter-free energy compounds"—a search phrase gaining traction in wellness forums.

Analytical methodologies for 9-Methylxanthine quantification continue to evolve, with HPLC-UV and LC-MS/MS being the gold standards. Researchers emphasize the importance of proper isocratic elution conditions when separating it from related xanthines—a technical detail often sought in method development queries. The compound's UV absorbance at 273 nm facilitates detection, while its fragmentation pattern in mass spectrometry allows for sensitive quantification in complex matrices.

From a commercial perspective, CAS 1198-33-0 maintains steady demand in reference standard markets. Quality specifications typically require ≥98% purity by HPLC, with particular attention to related substance profiles—a critical parameter for both research and potential therapeutic use. Current Good Manufacturing Practice (cGMP) compliant versions are increasingly available to meet the needs of preclinical studies.

Environmental fate studies indicate that 9-Methylxanthine undergoes relatively rapid biodegradation in aerobic conditions, addressing ecological concerns that accompany many synthetic compounds. This biodegradability profile, combined with low bioaccumulation potential, positions it favorably in discussions about green chemistry alternatives—a hot topic in sustainable pharmaceutical development.

Emerging research avenues explore 9-Methylxanthine's potential role in mitochondrial function modulation and oxidative stress response. Preliminary cell culture studies suggest interesting interactions with energy metabolism pathways, though clinical relevance remains to be established. These findings respond to growing public interest in "mitochondrial health supplements" and "cellular energy optimizers"—frequent search terms in preventive health communities.

Safety evaluations to date indicate a favorable profile for 9-Methylxanthine, with acute toxicity significantly lower than many pharmacological xanthines. This safety margin makes it attractive for extended-duration studies and potential functional food applications. However, researchers caution against extrapolating these findings to high-dose or long-term use without further investigation—an important nuance often missing from consumer discussions about "natural stimulant alternatives".

The synthesis of 9-Methylxanthine typically involves methylation of xanthine under controlled conditions, with modern routes emphasizing atom economy and reduced solvent waste. Process chemists have developed innovative catalytic approaches that improve yield while minimizing byproducts—advancements frequently documented in green chemistry publications and patent applications.

In analytical method development, the separation of 9-Methylxanthine from structurally similar compounds remains an active area of research. Recent advancements in hydrophilic interaction chromatography (HILIC) have improved resolution in complex biological samples, addressing a common challenge noted in method validation queries. These technical improvements support more accurate pharmacokinetic studies and quality control protocols.

Looking forward, the scientific community anticipates expanded investigation into 9-Methylxanthine's potential synergistic effects with other bioactive compounds. The growing field of multi-target pharmacology recognizes that such mild modulators may offer advantages in complex biological systems—a perspective gaining traction in searches about "next-generation nutraceutical combinations" and "polypharmacology approaches".

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